Cas no 98985-24-1 (6-Oxocevan-2-yl hexopyranoside)

• Product Name: 6-Oxocevan-2-yl hexopyranoside
• CAS No: 98985-24-1
• MF: C₃₃H₅₃NO₇
• MW: 575.776430845261
• CID: 815249
• PubChem ID: 127203
• Update Time: 2024-10-25

6-Oxocevan-2-yl hexopyranoside Chemical and Physical Properties

Names and Identifiers

• Cevan-6-one, 3-(b-D-glucopyranosyloxy)-, (3b,5a,17b)-
• 6-Oxocevan-2-yl hexopyranoside
• 6-Deoxy-6-oxohupeheninoside
• (3beta,5alpha,17beta)-3-(beta-D-Glucopyranosyloxy)cevan-6-one
• YibeinosideA
• Yibeinoside A
• Cevan-6-one, 3-(beta-D-glucopyranosyloxy)-, (3beta,5alpha,17beta)
• 98985-24-1
• DTXSID60912958
• 6,10,23-trimethyl-21-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one
• G89235
• DA-59219

• Inchi： 1S/C33H53NO7/c1-16-4-9-26-17(2)19-6-7-20-21(23(19)14-34(26)13-16)10-25-22(20)11-27(36)24-8-5-18(12-33(24,25)3)40-32-31(39)30(38)29(37)28(15-35)41-32/h16-26,28-32,35,37-39H,4-15H2,1-3H3
• InChI Key： KZQBVJMJOSOUQU-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1CCC2C(CC3C4CCC5C(C)C6CCC(C)CN6CC5C4CC3C2(C)C1)=O

Computed Properties

• Exact Mass: 575.38220303 g/mol
• Monoisotopic Mass: 575.38220303 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 3
• Complexity: 995
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 575.8
• XLogP3: 3.7
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: Solid powder
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.7E-3 g/L) (25 ºC),

6-Oxocevan-2-yl hexopyranoside Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins